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Compound of Interest

Compound Name: 2-(Cyclopentyloxy)-4-methylaniline

CAS No.: 640767-85-7

Cat. No.: B1323312

Get Quote

Executive Summary
2-(Cyclopentyloxy)-4-methylaniline is a specialized aromatic amine intermediate, primarily

utilized as a building block in the synthesis of pharmaceutical active ingredients (APIs),

particularly kinase inhibitors and receptor modulators where the cyclopentyloxy moiety provides

critical lipophilic bulk for hydrophobic pocket binding.[1][2]

This guide provides a comprehensive analysis of its solubility characteristics. Due to the limited

availability of public quantitative data for this specific isomer, the solubility profile presented

here is derived from Structure-Property Relationship (SPR) analysis of close structural analogs

(e.g., 2-(cyclopentyloxy)aniline and 4-methylaniline) and validated by standard thermodynamic

principles.[1][2]

Key Physicochemical Parameters (Predicted)
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Parameter Value (Approx.) Rationale

Molecular Formula C₁₂H₁₇NO
Core aniline + Methyl +

Cyclopentyl ether

Molecular Weight 191.27 g/mol Calculated

LogP (Octanol/Water) 3.2 – 3.6

High lipophilicity due to

cyclopentyl & methyl groups.

[1][2]

pKa (Conjugate Acid) 4.2 – 4.5

Slightly less basic than aniline

(4.[3][4]6) due to ortho-steric

hindrance.[1][2][3]

Physical State Low-Melting Solid or Oil

Bulky ortho-substituent

disrupts crystal packing of the

para-methylaniline core.[1][2]

[4]

Solubility Profile by Solvent Class[2][3]
The solubility of 2-(Cyclopentyloxy)-4-methylaniline is governed by the competition between

its polar amino headgroup (H-bond donor/acceptor) and its dominant hydrophobic domain (tolyl

ring + cyclopentyl ring).[1][2]

A. Polar Protic Solvents (Alcohols, Water)[3][4]
Water:Insoluble (< 0.1 mg/mL). The hydrophobic burden of the cyclopentyl and methyl

groups overwhelms the hydrogen-bonding capacity of the single amino group.[1][2][3][4]

Methanol / Ethanol:High Solubility (> 100 mg/mL). These solvents are amphiphilic,

accommodating the hydrophobic aromatic core while engaging in H-bonding with the amine

and ether oxygen.[2][3][4]

Application: Ideal for crystallization (via cooling) or as reaction solvents.[3]
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B. Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)[2][3]
[4]

DMSO / DMF:Very High Solubility (> 200 mg/mL). The high dielectric constant and strong

dipole of these solvents effectively solvate the polarizable aromatic system.[2][3][4]

Application: Stock solution preparation for biological assays.[2][3]

Acetonitrile (MeCN):High Solubility. Excellent for HPLC analysis and general synthesis.[2][3]

[4]

C. Non-Polar & Chlorinated Solvents[1][2][4]
Dichloromethane (DCM) / Chloroform:Very High Solubility. The "like-dissolves-like" principle

applies strongly here; the chlorinated solvents interact favorably with the electron-rich

aromatic ring.[1][2]

Toluene:High Solubility. Pi-pi stacking interactions between the solvent and the tolyl ring

enhance solubility.[1][2][3][4]

Hexanes / Heptane:Moderate to Low Solubility. While the molecule is lipophilic, the polarity

of the amine group can reduce solubility in purely aliphatic hydrocarbons compared to

aromatics.[2][3][4]

Application: Often used as an anti-solvent to precipitate the compound from more polar

solvents (e.g., DCM/Hexane recrystallization).[2][3][4]

Experimental Protocols for Solubility Determination
As a researcher, you must validate these predicted values experimentally.[2][3][4] The following

protocols are designed to ensure data integrity and reproducibility.

Protocol A: Visual Equilibrium Method (Qualitative)
Objective: Rapidly screen solvent compatibility for synthesis or purification.[2][3][4]

Preparation: Place 10 mg of 2-(Cyclopentyloxy)-4-methylaniline into a clear 4 mL glass

vial.
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Addition: Add the solvent of interest in 100 µL increments.

Observation: Vortex for 30 seconds after each addition.

Soluble: Clear solution, no particulates.[2][3][5]

Insoluble: Visible solid or oil droplets persist.[2][3]

Endpoint: Record the volume required for complete dissolution. Calculate approximate

solubility (

).[3]

Protocol B: Gravimetric Saturation Method
(Quantitative)
Objective: Determine precise saturation limits (

) for thermodynamic modeling.[3][4]

Saturation: Add excess solid compound to 5 mL of solvent in a sealed vial.

Equilibration: Shake at a constant temperature (e.g., 25°C) for 24 hours.

Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter (pre-heated to the

same temperature to prevent precipitation).

Evaporation: Transfer a known volume (

) of the filtrate to a tared weighing dish. Evaporate the solvent (vacuum oven or nitrogen
stream).[3]

Calculation: Weigh the dry residue (

).[2][3][4]

[3][4]
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Protocol C: Thermodynamic Modeling (The Apelblat
Equation)
For process optimization, solubility (

) as a function of temperature (

) is often modeled using the modified Apelblat equation:

A, B, C: Empirical constants determined by regression analysis of experimental data at

different temperatures (e.g., 278K, 298K, 318K).

Utility: Allows prediction of solubility at any temperature, critical for designing cooling

crystallization cycles.[2][3][4]

Workflow Visualization
The following diagram illustrates the logical workflow for determining the solubility profile and

selecting the appropriate solvent system for purification.
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START: 2-(Cyclopentyloxy)-4-methylaniline Sample

Phase 1: Visual Solubility Screening
(10 mg + Solvent increments)

Is the compound soluble?

High Solubility Solvents
(DCM, MeOH, DMSO)

Use for: Reaction, Stock Solutions

Yes (< 1 mL required)

Low Solubility Solvents
(Water, Hexanes)

Use for: Anti-solvent, Wash steps

No (> 5 mL required)

Phase 2: Quantitative Determination
(Gravimetric / HPLC)

Phase 3: Thermodynamic Modeling
(Apelblat Equation)

Data at multiple Temps

Application Selection:
Crystallization or Extraction

Click to download full resolution via product page

Figure 1: Systematic workflow for determining solubility and selecting solvent systems for 2-
(Cyclopentyloxy)-4-methylaniline.

Applications in Drug Development[2][3][6]
Understanding the solubility of this intermediate is critical for two main stages:
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Synthesis & Reaction Optimization:

Nucleophilic Substitution: When reacting 2-(cyclopentyloxy)-4-methylaniline with

electrophiles (e.g., acid chlorides, isocyanates), use DCM or THF where the amine is

soluble and nucleophilic.[1][2]

Salt Formation: To isolate the compound, treat a solution in Ethanol or Ethyl Acetate with

HCl gas.[2][3][4] The resulting hydrochloride salt will likely precipitate, as ionic salts are

insoluble in non-polar organic solvents.[2][3][4]

Purification (Recrystallization):

Solvent System: A common binary system for this class of compounds is Ethanol/Water or

Ethyl Acetate/Hexane.[2][3][4]

Method: Dissolve in hot ethanol (high solubility), then slowly add water (anti-solvent) until

turbidity appears.[3][4] Cool gradually to induce crystallization.[2][3]

References
PubChem. (2025).[2][3][4] Compound Summary: 2-(Cyclopentyloxy)aniline (CAS 29026-75-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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